Cas no 5228-49-9 (1-methyl-5-nitro-indazole)

• Product Name: 1-methyl-5-nitro-indazole
• CAS No: 5228-49-9
• MF: C₈H₇N₃O₂
• MW: 177.160081148148
• MDL: MFCD01318163
• CID: 85250
• PubChem ID: 280211
• Update Time: 2025-09-27

1-methyl-5-nitro-indazole Chemical and Physical Properties

Names and Identifiers

• 1-Methyl-5-nitro-1H-indazole
• 1-methyl-5-nitroindazole
• 1-methyl-5-nitro-indazole
• NSC 131656
• Oprea1_660102
• AB08658
• 1H-Indazole, 1-methyl-5-nitro-
• 5228-49-9
• SCHEMBL271762
• AKOS005069399
• A829008
• AG-777/36181005
• InChI=1/C8H7N3O2/c1-10-8-3-2-7(11(12)13)4-6(8)5-9-10/h2-5H,1H
• J-504970
• MFCD01318163
• SY006477
• 11P-682
• A15615
• BCP23477
• NSC-131656
• NSC131656
• FT-0608073
• CS-0006070
• JHPMRMBDPINHAV-UHFFFAOYSA-N
• CHEMBL167397
• DTXSID50299624
• AM803995
• 5-nitro-1-methyl-1H-indazole
• 1-Methyl-5-nitro-1H-indazole, AldrichCPR
• DB-019261

• MDL： MFCD01318163
• Inchi： 1S/C8H7N3O2/c1-10-8-3-2-7(11(12)13)4-6(8)5-9-10/h2-5H,1H3
• InChI Key： JHPMRMBDPINHAV-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=CC2=C(C=NN2C)C=1)=O
• BRN： 168080

Computed Properties

• Exact Mass: 177.05400
• Monoisotopic Mass: 177.053826
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 63.6

Experimental Properties

• Color/Form: Not determined
• Density: 1.42
• Melting Point: 161-162°C
• Boiling Point: 332.9℃ at 760 mmHg
• Flash Point: 155.1℃
• Refractive Index: 1.677
• PSA: 63.64000
• LogP: 2.00470
• Solubility: Not determined

1-methyl-5-nitro-indazole Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：2811
• Hazard Category Code： 20/22-68
• Safety Instruction： S22-S36/37
• Hazardous Material Identification：
• Safety Term：S22;S36/37
• Packing Group：II
• Risk Phrases：R20/22
• Packing Group：II
• HazardClass：IRRITANT
• PackingGroup：II
• Storage Condition：Sealed in dry,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrazoles Indazoles

Additional information on 1-methyl-5-nitro-indazole

Recent Advances in the Study of 1-Methyl-5-nitro-indazole (CAS: 5228-49-9): A Comprehensive Research Brief

1-Methyl-5-nitro-indazole (CAS: 5228-49-9) is a heterocyclic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its versatile pharmacological properties. Recent studies have explored its potential as a key scaffold in the development of novel therapeutic agents, particularly in the areas of oncology, infectious diseases, and neurological disorders. This research brief aims to synthesize the latest findings on this compound, highlighting its mechanisms of action, synthetic pathways, and therapeutic applications.

One of the most notable advancements in the study of 1-methyl-5-nitro-indazole is its role as a potent inhibitor of specific enzymatic pathways. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits strong inhibitory activity against certain kinases involved in cancer cell proliferation. The researchers employed a combination of in vitro assays and molecular docking simulations to elucidate the binding interactions between 1-methyl-5-nitro-indazole and the target kinases, providing a structural basis for its efficacy.

In addition to its anticancer potential, 1-methyl-5-nitro-indazole has shown promise as an antimicrobial agent. A recent preprint on bioRxiv reported its effectiveness against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). The study attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis, a mechanism distinct from that of conventional antibiotics. These findings suggest that 1-methyl-5-nitro-indazole could serve as a lead compound for the development of new antibiotics to address the growing threat of antimicrobial resistance.

From a synthetic chemistry perspective, advancements have been made in optimizing the production of 1-methyl-5-nitro-indazole. A 2024 paper in Organic Process Research & Development detailed a scalable and environmentally friendly synthesis route, utilizing green chemistry principles to minimize waste and improve yield. This development is particularly significant for industrial-scale production, ensuring a reliable supply for further pharmacological studies and potential clinical applications.

Despite these promising results, challenges remain in the clinical translation of 1-methyl-5-nitro-indazole. Pharmacokinetic studies indicate that the compound exhibits moderate bioavailability, necessitating further structural modifications or formulation strategies to enhance its therapeutic index. Ongoing research is focused on derivatizing the indazole core to improve solubility and metabolic stability while retaining its biological activity.

In conclusion, 1-methyl-5-nitro-indazole (CAS: 5228-49-9) represents a multifaceted compound with substantial potential in drug discovery. Its diverse biological activities, coupled with recent synthetic advancements, position it as a valuable candidate for further investigation. Future studies should prioritize translational research to bridge the gap between preclinical findings and clinical utility, ultimately unlocking its full therapeutic potential.